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Compound of Interest

Compound Name: Benzyloxyacetic acid

Cat. No.: B1267153 Get Quote

Introduction

Benzyloxyacetic acid (CAS No: 30379-55-6; Molecular Formula: C₉H₁₀O₃) is an organic

compound utilized in various research and synthetic applications, including proteomics

research and the synthesis of complex organic molecules.[1][2] Given its chemical properties

and potential hazards, a thorough understanding of its safety and handling protocols is critical

for researchers, scientists, and drug development professionals. This guide provides a

comprehensive overview of the known hazards, handling precautions, and emergency

procedures associated with benzyloxyacetic acid, compiled from safety data sheets (SDS)

and chemical databases.

Hazard Identification and Classification
Benzyloxyacetic acid is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

skin, eye, and respiratory irritation.[2]

Table 1: GHS Hazard Classification for Benzyloxyacetic Acid
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Category Classification Hazard Statement

Signal Word Warning

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[3][4]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation[2] |
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GHS07
Exclamation Mark Signal Word: Warning
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leads to
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- If on skin, wash with water.
- If in eyes, rinse with water.

if exposure occurs
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Caption: GHS hazard communication workflow for Benzyloxyacetic acid.

Toxicological Profile
Detailed toxicological studies on benzyloxyacetic acid are limited. The available data primarily

supports its classification as an irritant. For most other endpoints, such as acute toxicity,

carcinogenicity, and reproductive toxicity, specific data is not available from the reviewed

sources.[3][4]

Table 2: Summary of Toxicological Information
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Toxicological Endpoint Finding Data Availability

Acute Toxicity (Oral) No data available Not Available[4]

Acute Toxicity (Dermal) No data available Not Available[4]

Acute Toxicity (Inhalation) No data available Not Available[4]

Skin Corrosion/Irritation Causes skin irritation Classified as Category 2[3][4]

Serious Eye Damage/Irritation Causes serious eye irritation Classified as Category 2[3][4]

Respiratory or Skin

Sensitization
No information available Not Available[3]

Germ Cell Mutagenicity No information available Not Available[3]

Carcinogenicity No information available Not Available[3]

| Reproductive Toxicity | No information available | Not Available[3] |

Experimental Protocols: The safety data sheets classify benzyloxyacetic acid as a skin and

eye irritant according to GHS/CLP regulations.[3][4] This classification is typically based on

results from standardized tests (e.g., OECD Test Guidelines 404 and 405); however, the

specific experimental protocols for benzyloxyacetic acid were not provided in the consulted

documents.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 3: Physical and Chemical Properties of Benzyloxyacetic Acid
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Property Value Source(s)

Molecular Weight 166.17 g/mol [1]

Physical State Liquid [4]

Appearance Pale yellow [4]

Odor No information available [4]

Boiling Point 137 - 139 °C @ 0.6 mmHg

Flash Point 113 °C / 235.4 °F (closed cup) [5]

Density 1.162 g/mL at 25 °C

| Refractive Index | n20/D 1.526 | |

Handling, Storage, and Exposure Controls
Safe laboratory practice requires stringent adherence to handling, storage, and personal

protection protocols.

Safe Handling
Ventilation: Always use in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation of vapors or mists.[3][5]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][5] Do not

eat, drink, or smoke in work areas.

Avoid Contact: Avoid contact with skin, eyes, and clothing.[3] Avoid ingestion and inhalation.

[5]

Storage
Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5] Store

in a cool, shaded area, and consider storing under an inert gas.[3]

Incompatible Materials: Store away from strong oxidizing agents.[5]
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Exposure Controls and Personal Protective Equipment
(PPE)
Engineering controls and PPE are essential to minimize exposure.

Table 4: Recommended Exposure Controls and Personal Protective Equipment

Control Specification Source(s)

Engineering Controls

Ensure adequate
ventilation. Use a local
exhaust system. Eyewash
stations and safety
showers should be close
to the workstation.

[3][4][5]

Eye/Face Protection

Wear chemical safety goggles

or a face shield (conforming to

EN166 or OSHA 29 CFR

1910.133).

[4][5]

Hand Protection

Wear appropriate chemical-

resistant gloves (e.g., Natural

rubber). Inspect gloves prior to

use.

[4]

Skin/Body Protection
Wear protective clothing to

prevent skin exposure.
[4]

| Respiratory Protection | Not required under normal use with adequate ventilation. For large-

scale use or in emergencies, use a NIOSH/MSHA or EN 136 approved respirator. |[4] |
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Task: Handling Benzyloxyacetic Acid

Is adequate ventilation
(fume hood) available?

Primary Control:
Use Local Exhaust Ventilation

Yes No, secure one
before starting

Standard PPE:
- Safety Goggles (EN166)

- Chemical-Resistant Gloves
- Lab Coat

Is there a spill or
emergency situation?

Additional PPE:
Add Respiratory Protection

(NIOSH/MSHA approved respirator)

Yes

Proceed with Task

No

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.
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First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of accidental exposure.

First Aid Measures
Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes, also

under the eyelids.[5] Remove contact lenses if present and easy to do. Continue rinsing. If

eye irritation persists, get medical advice/attention.[3]

Skin Contact: Take off contaminated clothing immediately.[3] Wash off with plenty of soap

and water.[5] If skin irritation occurs, get medical advice/attention.[3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[5] If you feel unwell, call a POISON CENTER or doctor.[3][5] If the person is not

breathing, give artificial respiration.[5]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[5] Get medical

attention if symptoms occur.[5]
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Route of Exposure

Immediate Actions

Medical Attention

Exposure to Benzyloxyacetic Acid Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Wash with soap & water.

Rinse with water for 15+ min.
Remove contact lenses.

Move to fresh air.
Keep comfortable.

Rinse mouth.
Drink plenty of water.

Irritation persists? Irritation persists? Feeling unwell? Symptoms occur?

Get Medical Advice/Attention
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Monitor

No YesNo YesNo YesNo
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Caption: First aid decision workflow for different exposure routes.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[5]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO₂).[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]
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Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment as outlined in Section 4.3.[4][5]

Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,

silica gel).[4][5] Collect the material and place it in suitable, closed containers for disposal.[4]

[5]

Environmental Precautions: Prevent the product from entering drains or being released into

the environment.[3][5]

Disposal Considerations
Dispose of benzyloxyacetic acid and its containers in accordance with all applicable local,

regional, and national regulations. Chemical waste generators must determine if a discarded

chemical is classified as hazardous waste to ensure complete and accurate classification.[5]

Do not empty into drains.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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